Cas no 102877-93-0 (2,6-Dimethyl-4,4'-bipyridine)

• Product Name: 2,6-Dimethyl-4,4'-bipyridine
• CAS No: 102877-93-0
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• CID: 4909479
• Update Time: 2025-10-28

2,6-Dimethyl-4,4'-bipyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethyl-4,4'-bipyridine
• 2,6-dimethyl-4-(pyridin-4-yl)pyridine
• 2,6-dimethyl-4-pyridin-4-ylpyridine
• 10.14272/NBOYKYKOJICEIQ-UHFFFAOYSA-N
• doi:10.14272/NBOYKYKOJICEIQ-UHFFFAOYSA-N.1

• Inchi： 1S/C12H12N2/c1-9-7-12(8-10(2)14-9)11-3-5-13-6-4-11/h3-8H,1-2H3
• InChI Key： NBOYKYKOJICEIQ-UHFFFAOYSA-N
• SMILES： N1C(C)=CC(=CC=1C)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 165
• XLogP3: 2.2
• Topological Polar Surface Area: 25.8

Additional information on 2,6-Dimethyl-4,4'-bipyridine

Recent Advances in the Study of 2,6-Dimethyl-4,4'-bipyridine (CAS: 102877-93-0) in Chemical Biology and Pharmaceutical Research

The compound 2,6-Dimethyl-4,4'-bipyridine (CAS: 102877-93-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in catalysis, material science, and drug development. This research brief aims to synthesize the latest findings on this compound, highlighting its structural properties, synthetic pathways, and potential therapeutic applications. Recent studies have demonstrated its efficacy as a ligand in transition metal complexes, which are pivotal in catalytic processes and as potential anticancer agents.

One of the key areas of interest is the role of 2,6-Dimethyl-4,4'-bipyridine in the development of novel metal-organic frameworks (MOFs). Researchers have reported its utility in constructing highly stable MOFs with applications in gas storage, separation technologies, and drug delivery systems. The compound's rigid bipyridine backbone and methyl substituents contribute to enhanced thermal and chemical stability, making it an attractive candidate for these applications. A 2023 study published in the Journal of the American Chemical Society detailed the synthesis of a new MOF using this ligand, which exhibited exceptional porosity and selectivity for CO₂ capture.

In the realm of medicinal chemistry, 2,6-Dimethyl-4,4'-bipyridine has shown promise as a scaffold for designing inhibitors targeting specific enzymes and receptors. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters explored its derivatives as potential inhibitors of protein kinases involved in inflammatory pathways. The researchers utilized molecular docking and in vitro assays to demonstrate the compound's ability to modulate kinase activity, suggesting its potential as a lead compound for anti-inflammatory drug development.

Another noteworthy application is in photodynamic therapy (PDT), where 2,6-Dimethyl-4,4'-bipyridine-based complexes have been investigated for their photosensitizing properties. A 2022 publication in Chemical Communications highlighted the synthesis of ruthenium(II) complexes incorporating this ligand, which exhibited strong luminescence and reactive oxygen species (ROS) generation upon light irradiation. These properties are critical for PDT applications in cancer treatment, where targeted ROS production can induce apoptosis in malignant cells.

Despite these advancements, challenges remain in optimizing the synthetic routes for 2,6-Dimethyl-4,4'-bipyridine and its derivatives. Recent efforts have focused on green chemistry approaches to reduce the environmental impact of its production. A 2023 study in Green Chemistry reported a solvent-free synthesis method that significantly improved yield and reduced waste, aligning with the principles of sustainable chemistry.

In conclusion, 2,6-Dimethyl-4,4'-bipyridine (CAS: 102877-93-0) continues to be a compound of significant interest in multiple research domains. Its structural versatility and functional properties make it a valuable tool in catalysis, material science, and drug discovery. Future research should focus on expanding its therapeutic applications, optimizing synthetic methodologies, and exploring its potential in emerging technologies such as nanotechnology and bioimaging.